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Compound of Interest

Compound Name: Fleephilone

Cat. No.: B1247092 Get Quote

Essential Safety and Handling Guide for Fleephilone
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Fleephilone. Given the absence of a comprehensive Safety Data Sheet (SDS), a

conservative approach based on best practices for handling potent, biologically active

compounds of unknown toxicity is mandated. Fleephilone is a fungal metabolite derived from

Trichoderma harzianum and is identified as an inhibitor of HIV REV/RRE binding.[1][2][3]

Quantitative Data Summary
Due to the limited publicly available safety data for Fleephilone, the following table

summarizes its known biological activity and highlights the absence of critical safety metrics.

Researchers must proceed with the assumption that Fleephilone is potent and potentially

hazardous.
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Parameter Value Notes

Chemical Name Fleephilone A fungal metabolite.[1]

CAS Number 183239-76-1

Molecular Formula C25H29NO6

Biological Activity HIV REV/RRE binding inhibitor IC50 of 7.6 μM.[1]

Toxicity Data Not Available
Assume high potency and

toxicity.

Exposure Limits Not Established Handle with containment.

Flammability Not Available
Assume it is a combustible

solid.

Reactivity Not Available Avoid strong oxidizing agents.

Personal Protective Equipment (PPE) Protocol
A risk assessment should be performed before handling Fleephilone. The following PPE is the

minimum required.

1. Engineering Controls:

Primary: A certified chemical fume hood or a Class II biological safety cabinet is mandatory

for all manipulations of powdered Fleephilone to prevent inhalation of aerosols. For

solutions, a fume hood is required.

Secondary: The laboratory should have controlled access, be well-ventilated, and have an

eyewash station and safety shower readily accessible.

2. Personal Protective Equipment:

Hand Protection: Wear two pairs of nitrile gloves, with the outer pair changed immediately

upon contamination.
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Eye Protection: Chemical safety goggles are required at all times. When working outside a

fume hood with solutions, a face shield should also be worn.

Body Protection: A fully buttoned laboratory coat is mandatory. For handling larger quantities

of powder, a disposable gown with tight-fitting cuffs is recommended.

Respiratory Protection: When engineering controls are not sufficient or during spill cleanup, a

NIOSH-approved respirator with P100 (or equivalent) particulate filters is required.

Experimental Protocol: Safe Weighing and
Solubilization of Fleephilone Powder
This protocol outlines the steps for safely preparing a stock solution of Fleephilone.

Materials:

Fleephilone (solid powder)

Appropriate solvent (e.g., DMSO, Ethanol)

Analytical balance

Weighing paper or boat

Spatula

Vials with screw caps

Pipettes and tips

Waste disposal bags and containers

Procedure:

Preparation: Don all required PPE as outlined above. Ensure the chemical fume hood or

biological safety cabinet is functioning correctly.
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Decontamination: Wipe down the work surface inside the fume hood, the analytical balance,

and all equipment with 70% ethanol.

Weighing:

Place a tared weigh boat on the analytical balance inside the fume hood.

Carefully transfer the desired amount of Fleephilone powder to the weigh boat using a

clean spatula. Avoid creating dust.

Close the primary container of Fleephilone immediately.

Record the weight.

Solubilization:

Carefully transfer the weighed powder to an appropriately sized vial.

Using a calibrated pipette, add the required volume of solvent to the vial.

Secure the cap tightly.

Vortex or sonicate as needed to fully dissolve the compound.

Cleanup:

Wipe down the spatula and work surface again with 70% ethanol.

Dispose of the weigh boat, gloves, and any other contaminated disposable materials in a

clearly labeled hazardous waste bag.

Labeling and Storage:

Clearly label the vial containing the Fleephilone stock solution with the compound name,

concentration, solvent, date, and your initials.

Store the solution under the conditions recommended by the supplier, typically at -20°C or

-80°C.
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Disposal Plan
All waste contaminated with Fleephilone must be treated as hazardous chemical waste.

Solid Waste: Contaminated gloves, weigh boats, pipette tips, and vials should be collected in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused or contaminated solutions of Fleephilone should be collected in a

sealed, labeled hazardous waste container. Do not pour Fleephilone solutions down the

drain.

Decontamination: All non-disposable equipment, such as spatulas and glassware, must be

decontaminated. Rinse with the solvent used for solubilization, and collect the rinsate as

hazardous liquid waste. Then, wash with soap and water.

Visual Workflow for Safe Handling of Fleephilone
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1. Preparation

2. Handling (in Fume Hood)

3. Waste Management

Don Required PPE

Verify Fume Hood Operation

Decontaminate Work Surface

Weigh Fleephilone Powder

Proceed to Handling

Add Solvent and Dissolve

Label and Store Solution

Collect Solid Waste

Proceed to Disposal

Collect Liquid Waste

Decontaminate Equipment

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Fleephilone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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